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Compound of Interest

Compound Name: 5-Azidopentanoic acid ethyl ester

Cat. No.: B2758833 Get Quote

An In-depth Technical Guide to 5-Azidopentanoic Acid Ethyl Ester

Introduction
5-Azidopentanoic acid ethyl ester, also known as ethyl 5-azidopentanoate, is a bifunctional

chemical compound utilized extensively in biochemical and pharmaceutical research. Its

structure incorporates both an azide group and an ethyl ester, making it a valuable building

block in organic synthesis, particularly for the introduction of azide moieties into molecules.

This guide provides a comprehensive overview of its chemical properties, structure, and

common experimental applications, tailored for researchers, scientists, and professionals in

drug development. The azide functionality allows for its participation in bioorthogonal reactions,

such as the Staudinger ligation and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC),

commonly known as "click chemistry"[1]. This reactivity makes it a useful probe for identifying

and labeling amine-containing proteins[2][3][4].

Chemical Structure and Identifiers
The molecular structure of 5-azidopentanoic acid ethyl ester consists of a five-carbon

pentanoate backbone, with an azide group (-N₃) at the C5 position and an ethyl ester group at

the carboxyl end.
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Identifier Value

IUPAC Name Ethyl 5-azidopentanoate[5]

Synonyms
5-azidopentanoic acid ethyl ester, 5-azidovaleric

acid ethyl ester, ethyl-δ-azido valerate[5]

CAS Number 89896-39-9[2][5][6]

Molecular Formula C₇H₁₃N₃O₂[2][4][5]

SMILES CCOC(=O)CCCCN=[N+]=[N-]

InChI
InChI=1S/C7H13N3O2/c1-2-12-7(11)5-3-4-6-

10-9-8/h2-6H2,1H3

Physicochemical Properties
The physical and chemical properties of 5-azidopentanoic acid ethyl ester are summarized

below. The compound is typically supplied as a solid and requires cold storage to maintain

stability.

Property Value

Molecular Weight 171.2 g/mol (or Da)[2][4]

Appearance Solid[2][4]

Purity Typically ≥95%[5][7]

PSA (Polar Surface Area) 76.05 Å²[5]

LogP 1.48[5]

Storage Conditions -20°C[2][4][8]

Stability Stable for at least 6 months at -20°C[2][4]

Experimental Protocols
Synthesis of 5-Azidopentanoic Acid Ethyl Ester
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A common and high-yield method for synthesizing 5-azidopentanoic acid ethyl ester is
through the nucleophilic substitution of a halogenated precursor, such as ethyl 5-

bromovalerate, with an azide salt.

Materials:

Ethyl 5-bromovalerate

Sodium azide (NaN₃)

Dimethylformamide (DMF), anhydrous

Deionized water

Diethyl ether or Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl 5-bromovalerate in

anhydrous DMF.

Add sodium azide to the solution (typically 1.1 to 1.5 molar equivalents).

Heat the reaction mixture to 60-80°C and stir for 12-24 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a separatory funnel containing deionized water.

Extract the aqueous layer multiple times with diethyl ether or ethyl acetate.

Combine the organic layers and wash with deionized water, followed by brine, to remove

residual DMF and salts.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purify the crude 5-azidopentanoic acid ethyl ester by column chromatography on silica gel

if necessary. A literature-reported synthesis following a similar route notes a yield of 99.0%

[5].
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Caption: Synthetic workflow for 5-azidopentanoic acid ethyl ester.

Applications in Research
Click Chemistry and Bioconjugation
The primary application of 5-azidopentanoic acid ethyl ester is in "click chemistry," a set of

powerful, selective, and high-yield reactions for joining molecular fragments. The azide group

readily participates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with

terminal alkynes to form stable 1,2,3-triazole linkages[1]. This allows for the precise conjugation

of this molecule to alkyne-modified biomolecules such as peptides, proteins, and nucleic acids.
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Caption: Role of the azide in a CuAAC "click" chemistry reaction.

Probe for Protein Labeling
5-Azidopentanoic acid ethyl ester can react with primary or secondary amines to create a

tethered compound[2][3][4]. This allows it to function as a chemical probe. Once tethered to a

protein of interest via an accessible amine (e.g., the side chain of a lysine residue), the

exposed azide group can be used for subsequent fluorescent labeling or immobilization via

click chemistry, facilitating the identification and study of amine-containing proteins. Some

research has also indicated its potential to inhibit the proliferation of cancer cells both in vitro

and in vivo[2][3][4].
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Safety and Handling
Azide compounds are potentially explosive and should be handled with care. Avoid contact with

strong acids, as this can generate highly toxic and explosive hydrazoic acid. Operations should

be conducted in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including gloves and safety goggles, must be worn. Store the compound at the

recommended temperature of -20°C to ensure stability and prevent degradation[2][4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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